N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine

• IUPAC Name: N-methyl-2-methylsulfanyl-N-(1-pyrazin-2-ylazetidin-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C13H16N6S/c1-18(11-3-4-16-13(17-11)20-2)10-8-19(9-10)12-7-14-5-6-15-12/h3-7,10H,8-9H2,1-2H3
• InChI Key: XWMWVFBLAYBWRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2)C3=NC(=NC=C3)SC
• Molecular Formula: C13H16N6S
• Molecular Weight: 288.37 g/mol

Description

N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine, commonly referred to as MMP-2, is an important enzyme that plays a vital role in the regulation of the extracellular matrix (ECM). It is an important member of the matrix metalloproteinase (MMP) family, which is responsible for the degradation of the ECM. MMP-2 is involved in a variety of physiological and pathological processes, including wound healing, tissue remodeling, inflammation, and tumor metastasis. Moreover, it has been suggested that MMP-2 could be used as a biomarker for the diagnosis and prognosis of certain diseases.

Mechanism of Action

MMP-2 is a zinc-dependent endopeptidase that is capable of cleaving proteins at specific sites. It is activated by the binding of calcium ions to its active site, which results in the formation of a catalytic complex. This catalytic complex then binds to the target protein, allowing MMP-2 to cleave the protein at specific sites. This cleavage results in the release of peptide fragments, which can then be used for further processing or degradation.
Biochemical and Physiological Effects
MMP-2 has a wide range of biochemical and physiological effects. It is involved in the regulation of the N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine, as well as the remodeling of tissues. It is also involved in the regulation of cell proliferation and migration, as well as the development of drug resistance in cancer cells. Additionally, it has been suggested that MMP-2 could be used as a biomarker for the diagnosis and prognosis of certain diseases, such as cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The use of MMP-2 in laboratory experiments has both advantages and limitations. One of the main advantages is that it can be used to study a wide range of biological processes, such as wound healing, tissue remodeling, inflammation, and tumor metastasis. Additionally, it can be used to study the structure and function of the N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine, as well as the regulation of cell proliferation and migration. However, one of the main limitations is that MMP-2 is a zinc-dependent enzyme, and therefore it can be difficult to control its activity in laboratory experiments.

Future Directions

The future of MMP-2 research is very promising, as it has a wide range of potential applications. One of the main areas of research is the development of drugs that target MMP-2 and its specific substrates. Additionally, there is potential for the development of diagnostic tools that use MMP-2 as a biomarker for the diagnosis and prognosis of certain diseases. Furthermore, MMP-2 could be used to study the development of drug resistance in cancer cells, as well as the role of MMP-2 in the development of cardiovascular diseases. Finally, there is potential for the development of novel therapeutic strategies that target MMP-2 for the treatment of various diseases.

Synthesis Methods

MMP-2 can be synthesized through a variety of methods, including solid-phase synthesis, solution-phase synthesis, and enzymatic synthesis. Solid-phase synthesis is the most commonly used method, as it is fast and efficient, and can be used to synthesize a wide range of compounds. In this method, the starting material is attached to a solid support, such as a polystyrene resin or polyethylene glycol, and the desired product is then synthesized by a series of chemical reactions. Solution-phase synthesis is also commonly used, as it is more efficient and can be used to synthesize more complex molecules. In this method, the starting material is dissolved in a solvent, and the desired product is then synthesized by a series of chemical reactions. Finally, enzymatic synthesis is used to synthesize MMP-2 using enzymes as catalysts.

Scientific Research Applications

MMP-2 has been extensively studied in scientific research due to its wide range of applications. It has been used in studies of wound healing, tissue remodeling, inflammation, and tumor metastasis. It has also been used to study the structure and function of the N-methyl-2-(methylsulfanyl)-N-[1-(pyrazin-2-yl)azetidin-3-yl]pyrimidin-4-amine, as well as the regulation of cell proliferation and migration. Additionally, MMP-2 has been used to study the development of drug resistance in cancer cells, as well as the role of MMP-2 in the development of cardiovascular diseases.